4-Methyl-5-(2-(1-phenylcyclopentyl)-pyrimidin-4-yl)thiazol-2-amine

• IUPAC Name: 4-methyl-5-[2-(1-phenylcyclopentyl)pyrimidin-4-yl]-1,3-thiazol-2-amine
• InChI: InChI=1S/C19H20N4S/c1-13-16(24-18(20)22-13)15-9-12-21-17(23-15)19(10-5-6-11-19)14-7-3-2-4-8-14/h2-4,7-9,12H,5-6,10-11H2,1H3,(H2,20,22)
• InChI Key: HJVDZTAIKYJORC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N)C2=NC(=NC=C2)C3(CCCC3)C4=CC=CC=C4
• Molecular Formula: C19H20N4S
• Molecular Weight: 336.5 g/mol

Description

The compound “4-Methyl-5-(2-(1-phenylcyclopentyl)-pyrimidin-4-yl)thiazol-2-amine” is a versatile material used in various scientific research. Its unique structure allows for diverse applications in fields like pharmaceuticals, materials science, and organic synthesis. The molecular formula of the compound is C19H20N4S and it has a molecular weight of 336.45.

Molecular Structure Analysis

The molecular structure of “this compound” includes a thiazole ring, a pyrimidine ring, and a phenyl ring attached to a cyclopentyl group. This unique structure likely contributes to its diverse applications in scientific research.

Physical And Chemical Properties Analysis

The compound “this compound” has a molecular weight of 336.45. Unfortunately, the search results do not provide additional information about its physical and chemical properties.

Scientific Research Applications

Synthesis and Chemical Properties

Heterocyclic compounds like pyrimidines, thiazoles, and their derivatives are known for their versatile chemical properties and are valuable building blocks in organic synthesis. For instance, the chemistry of 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5-ones has been highlighted for its application in the synthesis of various heterocyclic compounds including pyrazolo-imidazoles, thiazoles, and others due to their unique reactivity and usefulness in heterocyclic and dyes synthesis (Gomaa & Ali, 2020).

Biological and Medicinal Applications

Heterocyclic aromatic amines (HAAs) and similar compounds have been studied for their biological implications, including carcinogenic potential in processed meats. The analysis and mitigation of these compounds are crucial for understanding their biological effects and exposure risks (Teunissen et al., 2010). Furthermore, the development of hybrid catalysts for synthesizing pyrano[2,3-d]pyrimidine derivatives underscores the importance of such scaffolds in the pharmaceutical industry, suggesting their broad applicability in drug development (Parmar et al., 2023).

Optical sensors based on pyrimidine derivatives have been explored for their utility in detecting various substances, demonstrating the functional versatility of pyrimidine-based compounds in both biological and chemical sensor applications (Jindal & Kaur, 2021).

Mechanism of Action

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule . Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .